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Compound of Interest

Compound Name: 2-((6-Chlorohexyl)oxy)ethan-1-ol
Cat. No.: B8089459
Get Quote

Topic: 2-((6-Chlorohexyl)oxy)ethan-1-ol Proper Disposal Procedures

Executive Summary

2-((6-Chlorohexyl)oxy)ethan-1-ol (CAS: 856372-61-7) is a halogenated aliphatic ether-
alcohol.[1] For disposal purposes, it must be classified and handled as Halogenated Organic
Waste.

Critical Operational Rule: Never mix this compound with non-halogenated solvents (e.g.,
acetone, ethanol) or aqueous waste streams. Mixing halogenated compounds with non-
halogenated fuels increases disposal costs by approximately 200-300% and complicates
incineration processes.

Chemical Profile & Hazard Assessment

Understanding the molecular structure is the first step in safe disposal. This compound
contains a chlorine atom bonded to an alkyl chain, which dictates its waste stream
classification.
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Property

Data

Operational Implication

Chemical Structure

Contains Ether, Alcohol, and

Alkyl Chloride groups.

Waste Classification

Halogenated Organic

Requires high-temperature
incineration with scrubber

systems.

Combustible Liquid (Est. FP >

Can be stored with other

Flammability 90°C) flammable halogenated
solvents (e.g., DCM).
o Stable, but reactive with strong Do not store near nitric acid or
Reactivity - .
oxidizers/bases alkali metals (Na, K).
o Irritant (Skin/Eye); Aquatic Prevent release into drains or
Toxicity

Toxicity

municipal sewage.

Pre-Disposal Handling & Segregation

Effective waste management begins at the bench. Follow this segregation logic to ensure

compliance and safety.

Segregation Protocol

e Primary Stream:Halogenated Solvents.

o Compatible: Dichloromethane (DCM), Chloroform, Chlorobenzene.

o Incompatible: Aqueous acids, radioactive waste, biological waste.

e Container Selection:

o Preferred: Amber Glass (protects from light-induced degradation) or High-Density

Polyethylene (HDPE).

o Avoid: Low-Density Polyethylene (LDPE) or metal cans that may corrode over long-term

storage if moisture is present.

© 2026 BenchChem. All rights reserved.

2/7

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8089459?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Labeling Requirements

Every waste container must be labeled before the first drop of waste is added.
» Constituents: List "2-((6-Chlorohexyl)oxy)ethan-1-ol" explicitly.

e Hazard Checkboxes: [x] Toxic [X] Irritant [x] Halogenated.

Disposal Workflows
Workflow A: Small-Scale Lab Disposal (< 500 mL)

o Step 1: Transfer waste into a dedicated "Halogenated Waste" carboy (typically 4L or 10L
HDPE).

e Step 2: Ensure the container is vented or has a pressure-relief cap if mixed with volatile
solvents.

e Step 3: Log the volume and concentration on the waste tag.

o Step 4: When full (90% capacity), cap tightly and move to the Satellite Accumulation Area
(SAA).

Workflow B: Spill Cleanup (Solid Waste)

If the material is spilled:

Step 1: Evacuate the immediate area if vapors are strong.

Step 2: Absorb liquid with vermiculite or chem-sorb pads. Do not use paper towels if the spill
is large, as they increase flammability.

Step 3: Collect absorbed material into a wide-mouth jar or heavy-duty polyethylene bag.

Step 4: Tag as "Solid Debris Contaminated with Halogenated Organics".

Decision Logic & Workflow Visualization
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The following diagram illustrates the decision process for segregating this specific compound
from general lab waste.

Waste Generation:
2-((6-Chlorohexyl)oxy)ethan-1-ol

Is the waste Liquid or Solid?

Wipes/Absorbent

Liquid Stream Solid/Spill Debris

Is it mixed with
Non-Halogenated Solvents?

Container: Wide-Mouth Jar/Bag
o
No (Pure) \ Yes (>2% Halogen content) Label- 'Haz-Waste Debris'

Stream B: Mixed Halogenated

Stream A: Pure Halogenated (Must still go to Halo Waste)

Container: HDPE/Glass Carboy
Label: 'Halogenated Solvents'

Final Disposal:
High-Temp Incineration
(RCRA Facility)
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Figure 1: Decision matrix for segregating halogenated ether waste streams to ensure
regulatory compliance.

Regulatory Framework & Compliance

Regulation Classification Requirement

_ If mixed with flammables, may
Not P/U Listed, but
EPA (RCRA) o be DOO1. Always treat as
Characteristic H 4
azardous.

"Organic halogenated
European Waste Code 07 01 03* solvents, washing liquids and

mother liquors."

) If mixed with solvents (e.g.,
Likely Class 9 or Not ) )
DOT (Transport) DCM), ship as UN 2810 (Toxic

Regulated (Pure
g ( ) Liquid, Organic, N.O.S.).

Why High-Temperature Incineration? Standard incineration of chlorinated compounds at lower
temperatures can produce dioxins and furans. Licensed facilities use rotary kilns at >1000°C
with acid gas scrubbers to neutralize the HCI gas produced during combustion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. fluorochem.co.uk [fluorochem.co.uk]
o 2. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [2-((6-Chlorohexyl)oxy)ethan-1-ol proper disposal
procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8089459/docs#2-6-chlorohexyl-oxy-ethan-1-ol-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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